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Introduction

OM-153 is a potent and selective small molecule inhibitor of tankyrase 1 and 2 (TNKS1/2).[1][2]
Tankyrases are members of the poly(ADP-ribose) polymerase (PARP) family and play a crucial
role in various cellular processes, including the regulation of Wnt/3-catenin signaling.[3][4][5] In
many cancers, dysregulation of the Wnt/p-catenin pathway leads to uncontrolled cell
proliferation. OM-153 inhibits tankyrases, leading to the stabilization of Axin proteins, which are
key components of the (-catenin destruction complex.[3][4][5] This action promotes the
degradation of 3-catenin, thereby downregulating Wnt signaling and inhibiting cancer cell
growth.[3][4][5] Preclinical studies have demonstrated the anti-tumor efficacy of OM-153 in
mouse xenograft models, highlighting its potential as a therapeutic agent.[3][4][6] These
application notes provide a detailed protocol for an in vivo study of OM-153 using a human
colon carcinoma xenograft model in mice.

Mechanism of Action: Wnt/-catenin Signaling Pathway
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OM-153 targets tankyrase, an enzyme that negatively regulates the Wnt/p-catenin signaling
pathway. By inhibiting TNKS1/2, OM-153 prevents the PARsylation and subsequent
degradation of Axin. Axin then serves as a scaffold for the (-catenin destruction complex,
leading to the phosphorylation and ubiquitination of 3-catenin, marking it for proteasomal
degradation. In cancer cells with a hyperactive Wnt pathway, this leads to a reduction in
nuclear B-catenin, decreased transcription of Wnt target genes like MYC, and ultimately,
reduced cell proliferation.[3][4]
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Caption: Wnt/3-catenin signaling pathway and the inhibitory action of OM-153.
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Experimental Protocols
Cell Line and Culture

e Cell Line: COLO 320DM (ATCC CCL-220.1), a human colon adenocarcinoma cell line with
an APC mutation leading to activated Wnt signaling.[3]

e Culture Medium: RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 2
mM L-glutamine, 100 U/mL penicillin, and 100 pg/mL streptomycin.

e Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

Animal Model

e Species: Severe Combined Immunodeficient (SCID) mice (e.g., CB17-SCID), 6-8 weeks old,
female.

e Acclimatization: Allow mice to acclimatize for at least one week before the start of the
experiment.

e Housing: House mice in sterile conditions in individually ventilated cages with free access to
sterile food and water.

Xenograft Implantation

o Cell Preparation: Harvest COLO 320DM cells during the logarithmic growth phase. Wash the
cells with sterile phosphate-buffered saline (PBS) and resuspend in a 1:1 mixture of PBS and
Matrigel at a concentration of 5 x 1077 cells/mL.

e Implantation: Subcutaneously inject 100 uL of the cell suspension (5 x 1076 cells) into the
right flank of each mouse.

e Tumor Monitoring: Monitor tumor growth by measuring the length and width of the tumors
with calipers every 2-3 days. Calculate tumor volume using the formula: (Length x Width"2) /
2.

e Randomization: When tumors reach an average volume of 100-150 mms3, randomize the
mice into treatment and control groups.
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OM-153 Formulation and Administration

o Formulation: Prepare OM-153 for oral administration. A suggested vehicle is a solution of
0.5% hydroxypropyl methylcellulose (HPMC) and 0.2% Tween 80 in sterile water.

o Administration: Administer OM-153 or vehicle control orally (p.o.) twice daily (BID).[3][4][7]

Study Design and Data Collection

The following table summarizes a recommended study design based on published data.[3][8]

Parameter Recommendation

Animal Model CB17-SCID mice

Cell Line COLO 320DM

Number of Cells 5 x 1076 cells in 100 pL (1:1 PBS/Matrigel)
Tumor Implantation Subcutaneous, right flank

Vehicle Control, OM-153 (0.33, 1, 3.3, 10
Treatment Groups

mg/kg)

Administration Route Oral (p.o.), twice daily

Treatment Duration 28-34 days

Tumor Measurement Every 2-3 days with calipers

Body Weight Measured every 2-3 days

Endpoint Tumor.volume, body weight, and post-necropsy
analysis

Endpoint Analysis

o Tumor Growth Inhibition: At the end of the study, euthanize the mice and excise the tumors.
Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle
control.
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» Pharmacodynamic Analysis: A subset of tumors can be collected at specific time points after
the last dose to analyze the effect of OM-153 on the Wnt signaling pathway. This can be
done through:

o Immunoblotting: To assess the protein levels of Axinl, Axin2, and 3-catenin.[3][8]

o RT-gPCR: To measure the mRNA levels of Wnt target genes such as DKK1, APCDD1,
and NKD1.[3][8]

 Toxicity Assessment: Monitor mice for any signs of toxicity, including weight loss, changes in
behavior, and altered organ morphology upon necropsy.[3][9][10] A dose of 10 mg/kg
administered twice daily has been shown to be well-tolerated in mice.[3][4][9]

Experimental Workflow
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Caption: Experimental workflow for an OM-153 in vivo xenograft study.
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Quantitative Data Summary

The following tables provide a summary of key quantitative data for the in vivo evaluation of
OM-153.

Table 1: OM-153 In Vitro Potency

Assay Cell Line IC50 / GI50
Tankyrase 1 (TNKS1) Inhibition - 13 nM
Tankyrase 2 (TNKS2) Inhibition - 2nM
Whnt/B-catenin Reporter Assay HEK293 0.63 nM
Cell Growth Inhibition (G150) COLO 320DM 10 nM

Data sourced from MedchemExpress and other publications.[1][2]

Table 2: Recommended In Vivo Study Parameters

Parameter Value

Mouse Strain CB17-SCID

Tumor Model COLO 320DM Xenograft

OM-153 Doses 0.33, 1, 3.3, 10 mg/kg

Administration Oral (p.o.), twice daily

Tumor Growth Inhibition 74% - 85% with 0.33-10 mg/kg doses
Tolerated Dose Up to at least 10 mg/kg, twice daily

) 100 mg/kg, twice daily (causes weight loss and
Toxic Dose ) )
intestinal damage)

Data based on studies by Brinch et al.[3][5][6]

Table 3: Pharmacodynamic Markers
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Marker Change with OM-153 Treatment
Axinl Protein Increased

AXxin2 Protein Increased

[-catenin Protein Decreased

DKK1 mRNA Decreased

APCDD1 mRNA Decreased

NKD1 mRNA Decreased

These markers can be assessed in tumor tissue to confirm the on-target activity of OM-153.[3]

[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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